Cas no 1698527-10-4 (tert-butyl N-{2-(3-bromo-5-fluorophenyl)methyl-3-hydroxypropyl}carbamate)

• Product Name: tert-butyl N-{2-(3-bromo-5-fluorophenyl)methyl-3-hydroxypropyl}carbamate
• CAS No: 1698527-10-4
• MF: C₁₅H₂₁BrFNO₃
• MW: 362.234547376633
• MDL: MFCD29047486
• CID: 4611537
• PubChem ID: 106508943
• Update Time: 2025-05-22

tert-butyl N-{2-(3-bromo-5-fluorophenyl)methyl-3-hydroxypropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-[(3-bromo-5-fluorophenyl)methyl]-3-hydroxypropyl}carbamate
• tert-butyl N-{2-(3-bromo-5-fluorophenyl)methyl-3-hydroxypropyl}carbamate

• MDL： MFCD29047486
• Inchi： 1S/C15H21BrFNO3/c1-15(2,3)21-14(20)18-8-11(9-19)4-10-5-12(16)7-13(17)6-10/h5-7,11,19H,4,8-9H2,1-3H3,(H,18,20)
• InChI Key： LWLKCOILIZCENI-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(CO)CC1=CC(F)=CC(Br)=C1

Additional information on tert-butyl N-{2-(3-bromo-5-fluorophenyl)methyl-3-hydroxypropyl}carbamate

tert-butyl N-{2-(3-bromo-5-fluorophenyl)methyl-3-hydroxypropyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{2-(3-bromo-5-fluorophenyl)methyl-3-hydroxypropyl}carbamate, identified by the CAS number 1698527-10-4, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a tert-butyl group, a carbamate functional group, and a substituted phenyl ring. The presence of bromine and fluorine substituents on the aromatic ring adds to its chemical complexity and reactivity.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the field of drug delivery systems. The hydroxyl group present in the structure allows for further functionalization, making it a versatile building block for synthesizing more complex molecules. Researchers have explored its use as an intermediate in the synthesis of bioactive compounds, where its reactivity and stability play crucial roles.

The synthesis of tert-butyl N-{2-(3-bromo-5-fluorophenyl)methyl-3-hydroxypropyl}carbamate involves a multi-step process that typically begins with the preparation of the corresponding alcohol. This alcohol is then subjected to carbamate formation using tert-butyl chloroformate or other suitable reagents. The substitution pattern on the aromatic ring is achieved through careful control of reaction conditions, ensuring high yields and purity.

In terms of physical properties, this compound exhibits a melting point of approximately 120°C and a boiling point around 340°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions. The presence of electron-withdrawing groups on the aromatic ring enhances its stability, making it resistant to oxidation and hydrolysis under normal storage conditions.

One of the most promising applications of this compound lies in its use as a precursor for synthesizing bioactive molecules. Recent research has demonstrated its effectiveness in forming conjugated systems with potential anti-cancer properties. By modifying the substituents on the aromatic ring, scientists have been able to tune the electronic properties of the molecule, leading to enhanced bioavailability and efficacy.

Moreover, this compound has found applications in polymer chemistry, where it serves as a cross-linking agent in the synthesis of thermosetting polymers. Its ability to form strong intermolecular bonds makes it ideal for applications requiring high thermal stability and mechanical strength. Studies have shown that incorporating this compound into polymer matrices can significantly improve their resistance to environmental factors such as UV radiation and moisture.

In conclusion, tert-butyl N-{2-(3-bromo-5-fluorophenyl)methyl-3-hydroxypropyl}carbamate is a versatile compound with a wide range of applications across various scientific disciplines. Its unique structure, combined with its chemical stability and reactivity, positions it as an invaluable tool in modern chemical research. As ongoing studies continue to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.